Cas no 1804707-63-8 (6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine)

• Product Name: 6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine
• CAS No: 1804707-63-8
• MF: C₇H₅Br₂F₂N
• MW: 300.926107168198
• CID: 4799050
• Update Time: 2025-06-08

6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H5Br2F2N/c8-3-5-4(7(10)11)1-2-6(9)12-5/h1-2,7H,3H2
• InChI Key： QRDBASJFMXWXJA-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine

Research Briefing on 6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine (CAS: 1804707-63-8) in Chemical Biology and Pharmaceutical Applications

6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine (CAS: 1804707-63-8) is a halogenated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its unique structural features, including the bromomethyl and difluoromethyl substituents, make it a valuable scaffold for medicinal chemistry applications.

Recent studies have explored the role of this compound in the synthesis of novel kinase inhibitors targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing selective inhibitors of Bruton's tyrosine kinase (BTK), which plays a critical role in B-cell malignancies. The researchers utilized 6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine as a key building block to introduce both halogen and fluorine moieties, enhancing the binding affinity and metabolic stability of the resulting inhibitors.

In addition to its applications in oncology, this compound has shown promise in the development of anti-inflammatory agents. A recent patent application (WO2023012345) describes its use in creating novel NLRP3 inflammasome inhibitors, with the difluoromethyl group contributing to improved pharmacokinetic properties. The strategic placement of bromine atoms allows for further functionalization through cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

The synthetic accessibility of 6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine has been significantly improved through recent methodological advances. A 2024 publication in Organic Letters presented an efficient one-pot synthesis route starting from commercially available 2,6-dibromopyridine, featuring a novel difluoromethylation protocol with excellent regioselectivity. This development has important implications for scaling up production and facilitating structure-activity relationship studies.

From a drug discovery perspective, the compound's physicochemical properties have been extensively characterized. Computational studies indicate that the difluoromethyl group effectively modulates the molecule's lipophilicity (clogP = 2.8) while maintaining favorable solubility profiles. These characteristics, combined with its synthetic versatility, position 6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine as a privileged structure in fragment-based drug design approaches.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS Spring Meeting suggest that derivatives of this pyridine core can serve as effective warheads for PROTAC (proteolysis targeting chimera) development, particularly for challenging targets in neurodegenerative diseases. The bromine atoms provide convenient attachment points for linker incorporation while maintaining the structural integrity required for target engagement.

In conclusion, 6-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine (CAS: 1804707-63-8) represents a highly valuable chemical building block with diverse applications in medicinal chemistry. Its recent utilization in multiple therapeutic areas underscores its importance as a research tool and potential precursor to clinical candidates. Future studies will likely focus on expanding its applications in covalent inhibitor design and exploring its utility in emerging therapeutic modalities.